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Introduction

Aluminum-26 (2°Al) is a radioactive isotope with a half-life of approximately 717,000 years.[1]
In the context of planetary science, 26Al is a crucial cosmogenic nuclide, primarily produced
through the spallation of silicon and aluminum atoms by high-energy cosmic rays in
extraterrestrial materials.[1][2] Its presence and abundance in lunar and Martian meteorites
provide invaluable insights into the history of these celestial bodies.

These application notes provide a comprehensive overview of the use of 26Al in meteorite
studies, detailing its applications, quantitative data from various meteorite samples, and the
experimental protocols for its measurement. The primary audience for this document includes
researchers, scientists, and professionals in geochemistry, cosmochemistry, and planetary
science.

Applications of Aluminum-26 in Meteorite Studies

The study of 26Al in lunar and Martian meteorites has several key applications:

o Determining Terrestrial Residence Time: Once a meteorite lands on Earth, it is shielded from
cosmic rays by the atmosphere, and the production of 2°Al ceases.[1] By measuring the
remaining 2°Al activity and comparing it to the expected saturation activity, scientists can
calculate the meteorite's terrestrial age, which is the time elapsed since its fall.[1][3]
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e Cosmic-Ray Exposure (CRE) Age: The concentration of 26Al builds up in a meteorite during
its transit through space. By measuring this concentration, researchers can determine the
duration the meteoroid was exposed to cosmic rays. This CRE age provides information
about the time it took for the ejecta from the Moon or Mars to travel to Earth.[4][5] For lunar
meteorites, this can be complex, involving exposure on the lunar surface (21 irradiation) and
in space (4Tt irradiation).[6][7][8]

e Early Solar System Chronology: The decay of 2°Al to stable Magnesium-26 (2Mg) serves as
a high-resolution chronometer for events in the early solar system.[9][10] The initial
abundance of 2°Al, inferred from 2°Mg excesses in meteoritic components, provides a means
to date the formation of the earliest solar system solids, such as calcium-aluminum-rich
inclusions (CAIls) and chondrules.[1][9]

o Heat Source for Planetesimal Differentiation: The radioactive decay of 26Al is considered a
significant heat source that led to the melting and differentiation of early-formed
planetesimals and asteroids.[1][11] Studying its initial distribution helps in understanding the
thermal evolution of these bodies.[11][12]

e Pre-atmospheric Size of Meteoroids: The production rate of 26Al varies with the depth within
a meteoroid. By comparing the measured 2°Al activity with theoretical production models,
scientists can estimate the pre-atmospheric size and the shielding depth of the sample within
the meteoroid.[4][5]

Quantitative Data Presentation

The concentration of 2°Al in meteorites is typically measured in disintegrations per minute per
kilogram (dpm/kg). The following tables summarize representative 2°Al data for various lunar
and Martian meteorites.

Table 1: Aluminum-26 Concentrations in Selected Lunar Meteorites
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26A| Concentration

Meteorite Type Reference
(dpmlkg)

LAP . .
Low-Ti crystalline SCR produced ~100

02205/02224/02226/0 [6]
mare basalt dpm/kg at surface

2436
Basaltic regolith Excess 26Al in surface

MET 01210 _ [6]
breccia sample
Feldspathic regolith High 26Al indicating

PCA 02007 _ _ [6]
breccia SCR production

NWA 482 Lunar 61.4+7.8 [4]

SCR: Solar Cosmic Ray

Table 2: Aluminum-26 Concentrations in Selected Martian Meteorites

26A| Concentration

Meteorite Type Reference
(dpmlkg)

Chassigny Chassignite 39.6 £3.6 [4]

Nakhla Nakhlite 61.8+4.8 [4]

Tissint Shergottite 36.9 £ 3.1 (average) [4]

KG 002 Basaltic shergottite 116.1+1.9 [5]

Table 3: Aluminum-26 Concentrations in Other Meteorite Types for Comparison

26A| Concentration

Meteorite Type Reference
(dpmlkg)

HED Meteorites 54 to 100 [3]

Chondrites 14 to 39 [3]
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Experimental Protocols

The measurement of 2°Al in meteorites is a complex process that requires ultra-sensitive
analytical techniques due to the very low abundance of this isotope. Accelerator Mass
Spectrometry (AMS) is the standard method for these measurements.[13][14][15]

Protocol 1: Sample Preparation for AMS Analysis

This protocol outlines the chemical purification of aluminum from a meteorite sample.
1. Sample Digestion and Carrier Addition:

o Weigh approximately 10-100 mg of the powdered meteorite sample into a Teflon beaker.

e Add a known amount (e.g., 3 mg) of natural aluminum (2’Al) carrier. This serves as a yield
monitor and provides a reference for the isotope ratio measurement.[3][16][17]

» Digest the sample using a mixture of hydrofluoric (HF) and nitric acid (HNO3).

2. Aluminum Separation and Purification:

o Perform ion-exchange chromatography to separate aluminum from other elements.
¢ Precipitate aluminum hydroxide (Al(OH)s3) by adding ammonium hydroxide (NH4OH).[3]

3. Conversion to Aluminum Oxide:

o Transfer the Al(OH)s precipitate to a platinum crucible.
» Heat the crucible at approximately 900°C to convert the Al(OH)s to aluminum oxide (Al203).

[3]
4. Target Preparation:

o Mix the resulting Al20s powder with a conductive metal powder, such as silver (Ag) or
niobium (Nb), to create a stable target for the AMS ion source.[3]
e Press the mixture into a target holder.

Protocol 2: 26Al Measurement by Accelerator Mass
Spectrometry (AMS)

This protocol describes the general procedure for measuring the 26Al/27 Al ratio using a tandem
AMS system.
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[EEN

. lonization:

Introduce the prepared target into the ion source of the AMS.

Sputter the target with a beam of cesium ions (Cs™*) to produce negative ions of aluminum
oxide (AlO™). The use of AIO~ beams is common as it provides a higher ion beam current
compared to Al~.[14]

. Injection and Pre-acceleration:

Extract the negative ions from the source and accelerate them to a few hundred keV.
Pass the ion beam through an injection magnet to select for mass 42 (for 2Al0~) and 43 (for
27Al07).

. Acceleration and Stripping:

Inject the mass-selected ions into a tandem Van de Graaff accelerator.

Accelerate the ions towards a high-voltage terminal (several million volts).

At the terminal, the ions pass through a thin carbon foil or a gas stripper (e.g., Argon), which
strips off electrons, converting the negative ions into positive ions (e.g., Al3*). This process
also breaks up molecular isobars.[14]

. High-Energy Mass Spectrometry:

Accelerate the positive ions away from the terminal.
Analyze the high-energy ions using a series of magnets and electrostatic analyzers to
separate 2°Al from interfering isobars (like 26Mg) and other background ions.[14][16]

. Detection and Counting:

Direct the purified 2°Al ions into a gas ionization detector or a solid-state detector to be
counted individually.

Measure the beam current of the stable isotope (2’Al) in a Faraday cup.

The ratio of the counted 2°Al ions to the measured 2’Al current gives the 2°Al/2’ Al isotope
ratio.

. Data Normalization and Calculation:

Normalize the measured isotope ratios to known standards to correct for instrumental mass
fractionation and other systematic effects.[18]
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o Calculate the concentration of 2°Al in the original sample based on the measured ratio, the
amount of carrier added, and the initial sample weight.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the determination of Aluminum-26 in meteorites.
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Logical Relationships in 2°Al Meteorite Studies
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Caption: Logical relationships in Aluminum-26 based meteorite studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.physics.purdue.edu/primelab/ams/26Al.php
https://www.physics.purdue.edu/primelab/ams/26Al.php
https://www.lpi.usra.edu/meetings/metsoc2008/pdf/5174.pdf
https://www.hou.usra.edu/meetings/metsoc2019/pdf/6309.pdf
https://www.researchgate.net/publication/258419647_Al-26_Be-10_and_Mn-53_in_Martian_Meteorites
https://www.lpi.usra.edu/meetings/lpsc2006/pdf/2369.pdf
https://www.lpi.usra.edu/meetings/lpsc1990/pdf/1456.pdf
https://themeteoritesite.com/exposure.html
http://www.psrd.hawaii.edu/Sept02/Al26clock.html
http://www.psrd.hawaii.edu/Sept02/PSRD-Al26clock.pdf
https://www.ucdavis.edu/blog/aluminum-isotope-early-solar-system
https://pmc.ncbi.nlm.nih.gov/articles/PMC10465487/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10465487/
https://measurlabs.com/methods/accelerator-mass-spectrometry/
https://gchron.copernicus.org/articles/4/339/2022/
https://gchron.copernicus.org/articles/4/339/2022/
https://en.wikipedia.org/wiki/Accelerator_mass_spectrometry
https://www.researchgate.net/publication/13766823_Determination_of_Aluminium-26_in_Biological_Materials_by_Accelerator_Mass_Spectrometry
https://pubmed.ncbi.nlm.nih.gov/9463954/
https://pubmed.ncbi.nlm.nih.gov/9463954/
https://data.bas.ac.uk/full-record.php?id=GB/NERC/BAS/PDC/01840
https://data.bas.ac.uk/full-record.php?id=GB/NERC/BAS/PDC/01840
https://data.bas.ac.uk/full-record.php?id=GB/NERC/BAS/PDC/01840
https://www.benchchem.com/product/b1230959#application-of-aluminum-26-in-lunar-and-martian-meteorite-studies
https://www.benchchem.com/product/b1230959#application-of-aluminum-26-in-lunar-and-martian-meteorite-studies
https://www.benchchem.com/product/b1230959#application-of-aluminum-26-in-lunar-and-martian-meteorite-studies
https://www.benchchem.com/product/b1230959#application-of-aluminum-26-in-lunar-and-martian-meteorite-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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